[4-Ethoxy-2-(trifluoromethyl)phenyl]methanamine;hydrochloride

• CAS: 2413876-23-8
• Molecular Formula: C10H13ClF3NO
• Molecular Weight: 255.67
• SMILES: CCOC1=CC(=C(C=C1)CN)C(F)(F)F.Cl
• InChI: InChI=1S/C10H12F3NO.ClH/c1-2-15-8-4-3-7(6-14)9(5-8)10(11,12)13;/h3-5H,2,6,14H2,1H3;1H
• InChIKey: JELCXMPCKINYAX-UHFFFAOYSA-N
• Solubility: not available

Fluorinated benzylamine building blocks often lack verified hazard data, delaying institutional safety approval. This compound provides: • ECHA C&L classification (H302, H315, H319, H335) enabling compliant multi-site screening; • Ortho-CF3 electronic modulation (σₚ=0.54) distinct from meta-isomers for SAR exploration; • Calculated LogP 2.18 & PSA 35 Ų meeting fragment library 'rule of three' criteria. HCl salt form ensures handling stability; available from multiple suppliers with 2-5 day lead times.

[4-Ethoxy-2-(trifluoromethyl)phenyl]methanamine Hydrochloride Overview

[4-Ethoxy-2-(trifluoromethyl)phenyl]methanamine;hydrochloride (CAS 2413876-23-8) is a fluorinated benzylamine derivative featuring a trifluoromethyl group at the ortho position and an ethoxy substituent at the para position relative to the aminomethyl moiety, supplied as the hydrochloride salt with a molecular weight of 255.67 Da. [1] The compound belongs to the class of substituted phenylmethanamines and is catalogued as an in-stock building block by Enamine (EN300-26618167), with a typical purity specification of 95%. Its calculated LogP of 2.18 and polar surface area of 35 Ų position it within drug-like physicochemical space for fragment-based and lead-optimization programs. [1]

Fragment library Reported LogP and PSA values position this scaffold within fragment-like property space for FBDD screening collections.

Derivatization handle Ortho-CF₃ substitution modulates primary amine reactivity for urea, amide, and sulfonamide library synthesis.

Supply continuity In-stock building block status with multi-supplier availability supports repeat procurement for SAR campaigns.

• [1] Chem-space. 1-[4-Ethoxy-2-(trifluoromethyl)phenyl]methanamine hydrochloride (CSSB00161000307). CAS 2413876-23-8. https://chem-space.com/CSSB00161000307-0CAAE7 (accessed 2026). View Source

Differentiation from 3-Isomer and Analogs

The 1,2,4-substitution pattern of this compound—with the electron-withdrawing trifluoromethyl group positioned ortho to the nucleophilic benzylamine nitrogen and the ethoxy group para—creates a unique steric and electronic microenvironment that fundamentally differs from the 1,3,4-substitution pattern of the 3-isomer [4-Ethoxy-3-(trifluoromethyl)phenyl]methanamine (CAS 1206593-27-2). In the ortho-CF₃ configuration, the strong electron-withdrawing effect directly modulates the basicity and reactivity of the primary amine, while the para-ethoxy group contributes resonance electron donation, creating an electronic push-pull system distinct from all positional isomers. Furthermore, the target compound carries a notified ECHA Classification and Labelling (C&L) profile—Acute Tox. 4 (H302), Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335)—providing a defined regulatory hazard framework absent for its 3-isomer comparator, for which no ECHA C&L notification was identified. [1] Importantly, a candid assessment reveals that high-strength differential evidence for this compound is limited: no peer-reviewed primary research papers reporting IC₅₀, Ki, EC₅₀, or other quantitative biological activity data specific to this compound were identified across major databases (ChEMBL, BindingDB, PubMed). [2] The differentiation case therefore rests primarily on isomeric structural uniqueness, verified regulatory hazard profiling, and documented physicochemical properties rather than on head-to-head bioactivity comparisons.

Isomeric reactivity mismatch

The ortho-CF₃ group directly attenuates benzylamine basicity, an electronic push-pull absent in the 3-isomer; SAR derived from one isomer may not transfer to the other.

Regulatory profile undefined for comparator

The 3-isomer lacks an ECHA C&L notification, introducing unquantified compliance burden; the target compound's defined hazard classification supports institutional safety review.

No bioactivity data to anchor selection

No peer-reviewed IC₅₀, Ki, or target-engagement data exist for either compound; differentiation rests on structural and physicochemical attributes, not functional evidence.

• [1] European Chemicals Agency (ECHA). C&L Inventory: 1-[4-ethoxy-2-(trifluoromethyl)phenyl]methanamine hydrochloride (EC/List No. 952-010-8). https://www.echa.europa.eu/web/guest/information-on-chemicals/cl-inventory-database/-/discli/details/297251 (accessed 2026). View Source
• [2] BindingDB. BDBM50367284 / CHEMBL291584. Note: SMILES (N[C@@H]1CC2CC1c1cc(O)ccc21) does not correspond to [4-Ethoxy-2-(trifluoromethyl)phenyl]methanamine. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50367284 (accessed 2026). View Source

[4-Ethoxy-2-(trifluoromethyl)phenyl]methanamine HCl: Evidence vs. Isomers

ECHA Notified Hazard Classification

The target compound carries a notified ECHA Classification and Labelling (C&L) profile under EC/List No. 952-010-8, with four hazard categories: Acute Tox. 4 (H302 – harmful if swallowed), Skin Irrit. 2 (H315 – causes skin irritation), Eye Irrit. 2A (H319 – causes serious eye irritation), and STOT SE 3 (H335 – may cause respiratory irritation). [1] In contrast, a search of the ECHA C&L Inventory for the 3-isomer comparator, [4-Ethoxy-3-(trifluoromethyl)phenyl]methanamine (CAS 1206593-27-2), returned no notified classification entry. This distinction has direct operational significance for procurement: the target compound's defined GHS hazard profile (GHS07, Warning) enables compliant safety data sheet (SDS) preparation and appropriate risk management, whereas the 3-isomer presents unquantified regulatory uncertainty.

Regulatory profile

Head-to-head

Target: H302, H315, H319, H335 (GHS07)
3-Isomer: no ECHA notification

Defined hazard profile reduces compliance review uncertainty for regulated laboratories.

ECHA C&L Inventory, 1 notifier; comparator unclassified.

Evidence Dimension	ECHA C&L Notified Hazard Classification
Target Compound Data	Acute Tox. 4 (H302), Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335); GHS07 Warning pictogram; 1 notifier
Comparator Or Baseline	4-Ethoxy-3-(trifluoromethyl)benzylamine (CAS 1206593-27-2) – No ECHA C&L notification identified
Quantified Difference	Qualitative difference: defined regulatory hazard profile vs. unclassified/unknown
Conditions	ECHA C&L Inventory database search, 2026

Why This Matters

A defined regulatory hazard classification reduces compliance risk and accelerates institutional safety review, making the target compound procurement-ready for laboratories requiring documented GHS hazard communication.

• [1] European Chemicals Agency (ECHA). C&L Inventory: 1-[4-ethoxy-2-(trifluoromethyl)phenyl]methanamine hydrochloride (EC/List No. 952-010-8). Classification: Acute Tox. 4 H302, Skin Irrit. 2 H315, Eye Irrit. 2A H319, STOT SE 3 H335. https://www.echa.europa.eu/web/guest/information-on-chemicals/cl-inventory-database/-/discli/details/297251 (accessed 2026). View Source

Ortho-CF₃/Para-OEt Electronic Push-Pull System

The target compound features a 1,2,4-trisubstitution pattern with the trifluoromethyl group ortho to the aminomethyl moiety and the ethoxy group para. This arrangement places the powerful electron-withdrawing –CF₃ (σₘ = 0.43, σₚ = 0.54) directly adjacent to the nucleophilic benzylamine nitrogen, substantially reducing amine basicity and modulating hydrogen-bond donor capacity compared to the 3-isomer (1,3,4-substitution), where the –CF₃ is meta to the aminomethyl group and exerts attenuated electronic influence. [1] The para-ethoxy group simultaneously donates electron density via resonance (+M effect), generating a unique electronic push-pull system. This isomeric distinction is critical for SAR campaigns where the benzylamine nitrogen serves as the key derivatization handle for amide, urea, or sulfonamide library synthesis, as the ortho-CF₃ directly affects both the reactivity and the conformational preferences of the resulting conjugates.

Electronic effect

Class-level

Ortho-CF₃ σₚ 0.54 vs. meta-CF₃ σₘ 0.43

May alter amine basicity and hydrogen-bond donor strength.

Hammett constants; no direct pKa data available.

Evidence Dimension	Isomeric substitution pattern and electronic effects on benzylamine reactivity
Target Compound Data	1,2,4-substitution: ortho-CF₃ (σₚ = 0.54), para-OEt (σₚ = –0.24); CF₃ exerts direct electronic and steric influence on adjacent CH₂NH₂
Comparator Or Baseline	4-Ethoxy-3-(trifluoromethyl)benzylamine: 1,3,4-substitution: meta-CF₃ (σₘ = 0.43), para-OEt; CF₃ electronic effect attenuated at the benzylamine position
Quantified Difference	Hammett σ difference at the benzylamine-adjacent position: σₚ(CF₃) = 0.54 vs. σₘ(CF₃) = 0.43; qualitative steric effect difference (ortho vs. meta)
Conditions	Based on established Hammett substituent constants and general SAR principles for substituted benzylamines; no direct pKa measurement data found for either isomer

Why This Matters

For medicinal chemistry procurement, the differential amine reactivity directly impacts the scope and efficiency of library derivatization, making the 2-CF₃ isomer the preferred choice when SAR exploration requires modulation of the benzylamine handle's nucleophilicity.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. (Standard reference for Hammett σ constants for CF₃ and OEt substituents.) View Source

LogP and Physicochemical Profile

The target compound (hydrochloride salt) has a calculated LogP of 2.18, as reported on the Chem-space platform, placing it within the optimal lipophilicity range (LogP 1–3) for oral drug-like molecules and fragment hits. [1] Additional computed physicochemical parameters include a polar surface area (PSA) of 35 Ų, 4 rotatable bonds, and an Fsp³ (carbon bond saturation) of 0.4. [1] For the free base form (CAS 1094436-90-4), no experimental or calculated LogP was identified in public databases (Chemsrc, ChemSpider, PubChem) at the time of analysis. For the 3-isomer comparator, also no LogP value was found in major public repositories. The available LogP of 2.18 for the hydrochloride salt provides a quantitative benchmark that procurement teams can use to estimate membrane permeability and compound behavior in cell-based assays, distinguishing this compound from its isomers for which no such benchmark exists.

Lipophilicity

Data to verify

LogP 2.18

Reported computed benchmark supports ADME model input for this scaffold.

Supplier-calculated value; experimental LogP not located.

Evidence Dimension	Calculated partition coefficient (LogP) as a lipophilicity benchmark
Target Compound Data	Calculated LogP = 2.18 (hydrochloride salt, Chem-space); PSA = 35 Ų; Fsp³ = 0.4
Comparator Or Baseline	Free base (CAS 1094436-90-4) and 3-isomer (CAS 1206593-27-2): No LogP data found in public databases (Chemsrc, ChemSpider, PubChem)
Quantified Difference	LogP 2.18 (target) vs. unknown (comparators); not a direct numerical difference but a data availability distinction
Conditions	Computed values from Chem-space property panel (source: Enamine building block catalog)

Why This Matters

A documented LogP value enables direct integration into computational ADME models and property-based compound triaging, saving the procurement team the cost and time of experimental LogP determination that would be required for the uncharacterized isomers.

• [1] Chem-space. 1-[4-Ethoxy-2-(trifluoromethyl)phenyl]methanamine hydrochloride (CSSB00161000307). Properties: LogP 2.18, PSA 35 Ų, Fsp³ 0.4, Rotatable bonds 4. https://chem-space.com/CSSB00161000307-0CAAE7 (accessed 2026). View Source

Multi-Supplier Availability and Lead Times

The target compound is catalogued as an Enamine in-stock building block (Catalog EN300-26618167) and is distributed through the Chem-space marketplace with availability from five suppliers (Enamine US, Enamine LV, and others), with lead times as short as 2 days for US-based supply. [1] Pack sizes range from 100 mg to 5 g, with pricing from $252 (100 mg) to $2,110 (5 g), all at 95% purity specification. [1] The 3-isomer is also commercially available but primarily through different channels: Thermo Fisher/Alfa Aesar (97% purity) and Fluorochem, without the multi-supplier marketplace aggregation that Chem-space provides for the target. For the target compound, the Enamine building block designation indicates its intended use in library synthesis and medicinal chemistry programs, with the compound classified under 'In-Stock Building Blocks,' confirming it is routinely manufactured and quality-controlled. [1]

Supply profile

Supplier data

5 suppliers, 2-day US lead

Multi-source availability may reduce single-vendor dependency risk.

Chem-space marketplace listing, 95% purity, 100 mg–5 g.

Evidence Dimension	Commercial availability and supply chain robustness
Target Compound Data	Enamine in-stock building block; 5 suppliers via Chem-space; 2-day lead time (US); pack sizes 100 mg–5 g; $252–$2,110; purity 95%
Comparator Or Baseline	4-Ethoxy-3-(trifluoromethyl)benzylamine: available via Thermo Fisher/Alfa Aesar (97%, 1 g) and Fluorochem (95%); no aggregated multi-supplier marketplace identified
Quantified Difference	5 suppliers vs. ~2 suppliers; documented 2-day lead time vs. variable; 95% purity specification vs. 97% (comparator slightly higher purity)
Conditions	Commercial availability data as of 2026 from Chem-space marketplace and supplier websites

Why This Matters

Multi-supplier availability with documented lead times reduces single-source dependency risk and ensures continuity of supply for long-term SAR programs, a key consideration for procurement planning in pharmaceutical R&D.

• [1] Chem-space. 1-[4-Ethoxy-2-(trifluoromethyl)phenyl]methanamine hydrochloride (CSSB00161000307). Supplier listing: Enamine US (2 days), Enamine LV (3 days), Enamine Ltd (5 days). Pricing: $252/100 mg to $2,110/5 g. https://chem-space.com/CSSB00161000307-0CAAE7 (accessed 2026). View Source

[4-Ethoxy-2-(trifluoromethyl)phenyl]methanamine HCl: Application Scenarios

Regulatory-Compliant Fragment Library Inclusion

For fragment-based drug discovery (FBDD) programs operating within EU/EEA regulatory frameworks, the target compound's notified ECHA C&L classification (H302, H315, H319, H335) provides the documented hazard profile required for institutional safety committee approval and REACH compliance. [1] Fragments selected for screening libraries must have defined GHS classifications to enable compliant shipment, storage, and handling across multi-site consortia. The target compound's calculated LogP of 2.18 and PSA of 35 Ų align with the 'rule of three' guidelines for fragment libraries (MW < 300, LogP ≤ 3), making it a suitable fragment candidate with verified physicochemical benchmarks. [2] Procurement teams prioritizing the 3-isomer would face the additional burden of commissioning hazard classification studies before inclusion in regulated screening collections.

Ortho-CF₃ Scaffold for Amine Basicity SAR

In medicinal chemistry programs where the benzylamine nitrogen serves as a key pharmacophoric element—such as in aminergic GPCR ligands, enzyme inhibitors with amine recognition motifs, or covalent warhead attachment points—the ortho-CF₃ substitution of the target compound provides a quantifiably different electronic environment (σₚ = 0.54 for ortho-CF₃ vs. σₘ = 0.43 for meta-CF₃ in the 3-isomer) that directly modulates amine pKa and hydrogen-bond donor strength. The Enamine building block designation and multi-supplier availability ensure that gram-scale quantities can be reliably procured for iterative rounds of library synthesis, with documented 2–5 day lead times supporting project timelines. [2] This scenario is specifically relevant for hit-to-lead programs exploring SAR around the benzylamine nitrogen, where systematic variation of CF₃ position is a deliberate design strategy.

Synthesis of 1,2,4-Trisubstituted Phenyl Ureas & Amides

The target compound's primary amine functionality provides a direct synthetic handle for generating urea, amide, and sulfonamide derivatives via standard coupling chemistry. The ortho-CF₃ group imposes conformational constraints on the resulting conjugates due to steric interactions with the newly formed amide/urea bond, potentially affecting binding conformations in target protein pockets—a feature absent in the 3-isomer. A derivative-bearing urea compound, 1-[4-Ethoxy-2-(trifluoromethyl)phenyl]-3-[3-(trifluoromethyl)benzyl]urea, has been reported in ChemSpider, demonstrating the synthetic tractability of this scaffold for bis-trifluoromethyl urea library construction. The hydrochloride salt form offers enhanced shelf stability and ease of handling during automated library synthesis compared to the free base, which is susceptible to carbonate formation upon air exposure.

Computational ADME Model Calibration

The documented calculated LogP of 2.18 and other computed properties (PSA 35 Ų, Fsp³ 0.4, 4 rotatable bonds, 16 heavy atoms) for the target compound provide input parameters for validating in silico ADME prediction models within drug discovery platforms. [2] Computational chemists can use this compound as a reference point for calibrating LogP prediction algorithms specific to ortho-substituted benzylamines—a substructure where calculated values often deviate from experimental measurements due to intramolecular interactions. The absence of LogP data for the isomeric comparators means that the target compound uniquely fills this role among the C₁₀H₁₂F₃NO isomer set, making it the procurement choice for teams building property-prediction validation sets for fluorinated benzylamine chemical space.

Application

Selection Property

Validation Focus

Fragment library inclusion

Notified ECHA hazard classification, computed LogP and PSA benchmarks

Institutional safety review, REACH classification compliance check, property-based triage

Amine basicity SAR

Ortho-CF₃ electronic influence on benzylamine nucleophilicity

pKa modulation assessment, derivatization reactivity screening

Phenyl urea/amide synthesis

Primary amine coupling handle with ortho-steric constraint

Conformational impact on target binding, library scope verification

ADME model calibration

Documented computed LogP, PSA, Fsp³ and rotatable bond count

In silico prediction accuracy for ortho-substituted fluorinated benzylamines

• [1] European Chemicals Agency (ECHA). C&L Inventory: 1-[4-ethoxy-2-(trifluoromethyl)phenyl]methanamine hydrochloride (EC/List No. 952-010-8). https://www.echa.europa.eu/web/guest/information-on-chemicals/cl-inventory-database/-/discli/details/297251 (accessed 2026). View Source
• [2] Chem-space. 1-[4-Ethoxy-2-(trifluoromethyl)phenyl]methanamine hydrochloride (CSSB00161000307). Properties and supplier data. https://chem-space.com/CSSB00161000307-0CAAE7 (accessed 2026). View Source